8-Chloro-4-hydroxy-6-nitroquinoline-3-carbonitrile

• IUPAC Name: 8-chloro-6-nitro-4-oxo-1H-quinoline-3-carbonitrile
• InChI: InChI=1S/C10H4ClN3O3/c11-8-2-6(14(16)17)1-7-9(8)13-4-5(3-12)10(7)15/h1-2,4H,(H,13,15)
• InChI Key: RPISMGBJCPUIMP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1C(=O)C(=CN2)C#N)Cl)[N+](=O)[O-]
• Molecular Formula: C10H4ClN3O3
• Molecular Weight: 249.61 g/mol

Description

Molecular Structure Analysis

The molecular formula of 8-Chloro-4-hydroxy-6-nitroquinoline-3-carbonitrile is C10H4ClN3O3. It has a molecular weight of 249.61. The InChI representation of the molecule is InChI=1/C10H4ClN3O3/c11-8-2-6(14(16)17)1-7-9(8)13-4-5(3-12)10(7)15/h1-2,4H,(H,13,15).

Scientific Research Applications

Photophysical Properties

8-Hydroxy-5-nitroquinoline, a related compound to 8-Chloro-4-hydroxy-6-nitroquinoline-3-carbonitrile, exhibits antimicrobial, anti-inflammatory, and anticancer properties. A study has shown its rapid photoreaction in acetonitrile, involving ultrafast intersystem crossing and internal conversion, leading to excited-state proton transfer and tautomerization. This insight is significant for understanding its photophysical behavior in various applications (Wang et al., 2022).

Synthetic Applications

A study demonstrated the synthesis of substituted cinnoline and benzo[h]cinnoline derivatives, starting from related quinoline compounds. This synthetic pathway could be relevant for the synthesis of 8-Chloro-4-hydroxy-6-nitroquinoline-3-carbonitrile and its derivatives, which may have various chemical and pharmaceutical applications (Gomaa, 2003).

Reaction with Potassium Cyanide

Research on the reaction of nitroquinolines, similar to 8-Chloro-4-hydroxy-6-nitroquinoline-3-carbonitrile, with potassium cyanide has shown the formation of diverse compounds. This study provides insights into the chemical reactivity of nitroquinolines, which is essential for understanding and exploring further applications (Okamoto et al., 1969).

Spectroscopic and Computational Studies

A combined spectroscopic and computational study of 8-hydroxyquinoline derivatives (closely related to 8-Chloro-4-hydroxy-6-nitroquinoline-3-carbonitrile) explored their reactive properties. This research contributes to the understanding of the electronic and structural aspects of these compounds, which is beneficial for their application in various scientific fields (Sureshkumar et al., 2018).

Biological Applications

A study investigating the effects of 8-hydroxyquinoline derivatives on human neuroblastoma cells under high glucose conditions revealed their potential in biomedical applications. These compounds, including those structurally similar to 8-Chloro-4-hydroxy-6-nitroquinoline-3-carbonitrile, exhibited properties beneficial for treating neurodegenerative and other glucose-related cellular disorders (Suwanjang et al., 2016).